Cas no 1705497-67-1 ((1R,5S)-8-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)-8-azabicyclo[3.2.1]oct-2-ene)

• Product Name: (1R,5S)-8-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)-8-azabicyclo[3.2.1]oct-2-ene
• CAS No: 1705497-67-1
• MF: C₁₅H₁₇NO₄S
• MW: 307.36478304863
• CID: 6135065
• PubChem ID: 90627366
• Update Time: 2025-07-17

(1R,5S)-8-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)-8-azabicyclo[3.2.1]oct-2-ene Chemical and Physical Properties

Names and Identifiers

• 1705497-67-1
• 8-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)-8-azabicyclo[3.2.1]oct-2-ene
• F6471-2938
• (1R,5S)-8-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)-8-azabicyclo[3.2.1]oct-2-ene
• 8-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-8-azabicyclo[3.2.1]oct-2-ene
• AKOS025100829

• Inchi： 1S/C15H17NO4S/c17-21(18,16-11-2-1-3-12(16)5-4-11)13-6-7-14-15(10-13)20-9-8-19-14/h1-2,6-7,10-12H,3-5,8-9H2
• InChI Key： YCEXBXXCWSYODG-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)OCCO2)(N1C2C=CCC1CC2)(=O)=O

Computed Properties

• Exact Mass: 307.08782920g/mol
• Monoisotopic Mass: 307.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 64.2Ų

Additional information on (1R,5S)-8-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)-8-azabicyclo[3.2.1]oct-2-ene

Exploring the Potential of (1R,5S)-8-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)-8-azabicyclo[3.2.1]oct-2-ene (CAS No. 1705497-67-1) in Modern Research

The compound (1R,5S)-8-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)-8-azabicyclo[3.2.1]oct-2-ene, identified by its CAS number 1705497-67-1, represents a fascinating area of study in the field of organic chemistry and medicinal research. This bicyclic structure, featuring a dihydrobenzo[d][1,4]dioxine moiety and an azabicyclo[3.2.1]octene core, has garnered attention for its potential applications in drug discovery and biochemical studies. Researchers are particularly interested in its unique stereochemistry (1R,5S configuration) and the sulfonyl linkage, which may contribute to its biological activity and selectivity.

In recent years, the scientific community has shown growing interest in sulfonamide-containing compounds due to their diverse pharmacological properties. The dihydrobenzo[d][1,4]dioxine fragment in this molecule is reminiscent of structures found in several FDA-approved drugs, suggesting potential for central nervous system (CNS) targeting or enzyme modulation. This aligns with current trends in precision medicine and structure-activity relationship (SAR) studies, where researchers seek to understand how specific molecular features influence biological interactions.

The azabicyclo[3.2.1]octene scaffold present in this compound is particularly noteworthy. Similar nitrogen-containing bicyclic systems have demonstrated significant potential in addressing challenges related to blood-brain barrier penetration and receptor binding affinity. These properties make CAS 1705497-67-1 an interesting candidate for exploration in neuropharmacology and GPCR-targeted therapies, which remain hot topics in pharmaceutical research. The compound's structural complexity also presents opportunities for asymmetric synthesis and chiral separation techniques, areas that have seen considerable advancement in recent years.

From a synthetic chemistry perspective, the sulfonyl bridge connecting the two major structural components offers interesting possibilities for molecular diversification. This feature has become increasingly important in fragment-based drug design, where researchers aim to optimize lead compounds through systematic structural modifications. The presence of both hydrogen bond acceptors and hydrophobic regions in the molecule suggests potential for selective target engagement, a key consideration in modern drug discovery pipelines.

Current literature searches reveal growing interest in compounds with dioxane-containing structures, particularly in the context of metabolic stability and oral bioavailability improvements. The 1,4-dioxane ring in this molecule may contribute to these desirable pharmacokinetic properties while maintaining the compound's structural rigidity. This characteristic is especially valuable in addressing challenges related to conformational flexibility and target specificity that often plague drug development efforts.

In the context of computational chemistry and AI-assisted drug design, molecules like (1R,5S)-8-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)-8-azabicyclo[3.2.1]oct-2-ene present excellent case studies for molecular docking simulations and virtual screening approaches. The compound's well-defined stereochemistry and moderate molecular weight make it suitable for various in silico modeling techniques that are revolutionizing early-stage drug discovery processes.

The pharmaceutical industry's ongoing focus on CNS disorders and neurodegenerative diseases has created renewed interest in compounds with privileged scaffolds similar to this structure. Researchers are particularly keen to explore whether the azabicyclo[3.2.1]octene system could offer advantages in addressing challenges like neuroinflammation or synaptic plasticity, which are at the forefront of neuroscience research. The compound's potential interactions with various neurotransmitter systems warrant further investigation through in vitro assays and animal models.

From a chemical biology perspective, the sulfonamide group in this molecule may serve as a valuable molecular probe for studying protein-ligand interactions. This functionality is frequently employed in chemical biology tools and proteomics research, particularly in the development of activity-based probes and photoaffinity labeling reagents. The compound's potential utility in these applications makes it relevant to current trends in target identification and mechanism of action studies.

As the field of medicinal chemistry continues to evolve, compounds like CAS 1705497-67-1 provide valuable insights into structure-based drug design principles. The balanced combination of aromatic systems, heterocycles, and three-dimensional features in this molecule exemplifies the kind of structural complexity that modern drug hunters are seeking to exploit. Future research directions might explore its potential as a scaffold for library synthesis or its possible applications in allosteric modulation of biological targets.

In conclusion, (1R,5S)-8-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)-8-azabicyclo[3.2.1]oct-2-ene represents an intriguing subject for ongoing research across multiple disciplines. Its unique structural features and potential biological relevance position it as a compound worthy of further investigation in the context of contemporary drug discovery challenges and therapeutic innovation. As scientific techniques continue to advance, particularly in areas like cryo-EM and fragment screening, we may gain deeper insights into the full potential of this fascinating molecule.